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Compound of Interest

Compound Name: fluoroantimonic acid

Cat. No.: B1144288 Get Quote

Technical Support Center: Fluoroantimonic Acid
This technical support center provides essential guidance for the safe handling and storage of

fluoroantimonic acid. The following troubleshooting guides and frequently asked questions

(FAQs) are designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with fluoroantimonic acid?

A1: Fluoroantimonic acid is one of the strongest known superacids and presents multiple

significant hazards. It is extremely corrosive and can cause severe, deep-penetrating burns to

the skin and eyes upon contact.[1][2] It is also acutely toxic if swallowed, inhaled, or in contact

with skin.[1][3] The acid reacts violently with water, releasing highly toxic and corrosive

hydrogen fluoride gas.[4][5] Due to its extreme reactivity, it can also pose an explosion hazard if

not handled and stored correctly, particularly in the presence of moisture.[2]

Q2: What materials are compatible for storing fluoroantimonic acid?

A2: Due to its extreme corrosivity, fluoroantimonic acid cannot be stored in most common

laboratory containers, including glass, which it will dissolve.[2][5] The only suitable materials for

storage are fluoropolymers that can resist its extreme protonating power.[2][4] Specifically,

containers made of or lined with Polytetrafluoroethylene (PTFE), commonly known as Teflon,
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are the standard for storing this superacid.[2][5][6][7] Perfluoroalkoxy alkane (PFA) is another

suitable fluoropolymer.[2][7]

Q3: What are the initial first aid steps in case of exposure to fluoroantimonic acid?

A3: Immediate and decisive action is critical in the event of any exposure.

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

copious amounts of water for at least 15 minutes.[1] Following the initial water rinse, a

specialized treatment such as a calcium gluconate paste or solution should be applied to the

affected area to neutralize fluoride ions. Seek immediate emergency medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1] Remove contact lenses if present and easy to do

so.[1] Seek immediate emergency medical attention.[8]

Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult or has

stopped, provide artificial respiration or oxygen.[1] Seek immediate emergency medical

attention.

Ingestion: Do NOT induce vomiting.[1][8] Rinse the mouth with water.[1] Never give anything

by mouth to an unconscious person.[1] Seek immediate emergency medical help.[1]

Troubleshooting Guides
Issue: I observe fumes being released from my fluoroantimonic acid container.

Potential Cause: The container may not be properly sealed, or it may have been

compromised. Fluoroantimonic acid is highly volatile, especially in the presence of moist

air, and will release irritating and toxic fumes.[2]

Solution:

Ensure you are wearing the appropriate Personal Protective Equipment (PPE), including a

full-face respirator with an appropriate acid gas cartridge, chemical-resistant gloves, and a

lab coat.[1][4]

Work exclusively within a certified and properly functioning chemical fume hood.[9]
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Carefully check the container for any signs of damage or improper sealing.

If the container is compromised, prepare to transfer the acid to a new, appropriate (PTFE

or PFA) container. This should be done with extreme caution and under the supervision of

experienced personnel.

If you are not equipped to handle the situation, evacuate the area and contact your

institution's environmental health and safety department immediately.

Issue: I need to neutralize a small spill of fluoroantimonic acid in the fume hood.

Potential Cause: Accidental spillage during handling.

Solution:

Ensure the area is evacuated except for trained personnel equipped with full PPE.[4]

Contain the spill with an inert absorbent material. Do not use combustible materials like

paper towels.

Slowly and carefully neutralize the spill with a suitable base. Common choices include

sodium bicarbonate or calcium hydroxide. Be aware that the neutralization reaction will be

highly exothermic and may produce fumes.

Once neutralized, the resulting material should be collected in a suitable, labeled waste

container.

Thoroughly decontaminate the area of the spill.

Dispose of the waste according to all local, state, and federal regulations.[4]

Data Presentation
Table 1: Hazard Identification for Fluoroantimonic Acid
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed.[3]

Acute Toxicity, Dermal Category 1
H310: Fatal in contact with

skin.[3]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.[3]

Skin Corrosion/Irritation Category 1A
H314: Causes severe skin

burns and eye damage.[1][3]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[3]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Chronic 2
H411: Toxic to aquatic life with

long lasting effects.[1]

Table 2: Recommended Personal Protective Equipment (PPE)

Body Part PPE Specification Rationale

Hands

Chemical-resistant gloves

(e.g., butyl rubber or Viton™).

Always inspect gloves before

use.[1][4]

To prevent skin contact and

severe chemical burns.

Eyes/Face
Tightly fitting safety goggles

and a face shield.[1][4][10]

To protect against splashes

and fumes.

Body

Fire/flame resistant and

impervious clothing (e.g., a

chemically resistant apron or

suit).[1]

To protect against skin

exposure from spills.

Respiratory

A full-face respirator with a

filter type appropriate for acid

gases (e.g., ABEK filter) is

necessary when vapours or

aerosols are generated.

To prevent inhalation of toxic

and corrosive fumes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.scribd.com/document/782432131/175102
https://www.scribd.com/document/782432131/175102
https://www.scribd.com/document/782432131/175102
https://www.chemicalbook.com/msds/Fluoroantimonic-acid.pdf
https://www.scribd.com/document/782432131/175102
https://www.scribd.com/document/782432131/175102
https://www.chemicalbook.com/msds/Fluoroantimonic-acid.pdf
https://www.chemicalbook.com/msds/Fluoroantimonic-acid.pdf
https://eureka.patsnap.com/report-how-to-implement-safety-measures-for-fluoroantimonic-acid
https://www.chemicalbook.com/msds/Fluoroantimonic-acid.pdf
https://eureka.patsnap.com/report-how-to-implement-safety-measures-for-fluoroantimonic-acid
https://aksci.com/sds/8617AF_SDS.pdf
https://www.chemicalbook.com/msds/Fluoroantimonic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: General Handling of Fluoroantimonic Acid

Preparation:

Ensure that an emergency shower and eyewash station are readily accessible and have

been recently tested.[4]

Verify that the chemical fume hood is functioning correctly.

Don all required PPE as specified in Table 2.

Have spill control materials and neutralizing agents readily available.[4]

Procedure:

Conduct all work in a certified chemical fume hood.[9]

Keep the container of fluoroantimonic acid tightly closed when not in use.[10]

When transferring the acid, do so slowly and carefully to avoid splashing or creating

aerosols.

Use only compatible materials (e.g., PTFE or PFA labware) for handling and transfers.

Do not work alone when handling fluoroantimonic acid.

Post-Procedure:

Tightly seal the fluoroantimonic acid container.

Decontaminate any surfaces that may have come into contact with the acid.

Carefully remove and properly dispose of or decontaminate PPE.

Wash hands and forearms thoroughly after handling.[10]
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Visualizations

Handling Fluoroantimonic Acid?

Work in a certified
chemical fume hood?

Are you wearing full, inspected PPE?
(Gloves, Goggles, Face Shield, Lab Coat)

Yes

STOP!
Do not proceed until all

safety measures are in place.

No

Is a spill kit with
neutralizing agent available?

Yes

No

Proceed with Experiment

Yes No

Click to download full resolution via product page

Caption: Pre-experiment safety checklist for handling fluoroantimonic acid.
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Exposure to Fluoroantimonic Acid Occurs

Type of Exposure?

Skin Contact:
1. Remove contaminated clothing.
2. Rinse with water for 15+ min.

3. Apply calcium gluconate.

Skin

Eye Contact:
1. Rinse with water for 15+ min.

2. Remove contact lenses if possible.

Eyes

Inhalation:
1. Move to fresh air.

2. Provide oxygen if needed.

Inhalation

Seek IMMEDIATE
Emergency Medical Attention

Click to download full resolution via product page

Caption: First aid response flowchart for fluoroantimonic acid exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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